Germanium76
Overview
Description
Germanium-76 (Ge-76) is an isotope of germanium. It has a mass number of 76, which is the number of nucleons (protons and neutrons). The atomic number is 32, indicating it has 32 protons, and it has 44 neutrons .
Synthesis Analysis
The MAJORANA DEMONSTRATOR, a large array of ultra-low background high-purity germanium detectors, uses Ge-76 from Russia. The first one-gram sample was received from the supplier for analysis on April 24, 2011 .Molecular Structure Analysis
The isotopic mass of Ge-76 is 75.9214027 u (atomic weight of Germanium-76). The nuclide mass is 75.9038487 u (calculated nuclear mass without electrons) .Chemical Reactions Analysis
The MAJORANA DEMONSTRATOR uses Ge-76 in its detectors. The first one-gram sample was received from the supplier for analysis on April 24, 2011 .Physical And Chemical Properties Analysis
Ge-76 has a higher heat capacity than germanium of the natural isotopic composition, which is determined by a change in the average mass . The heat capacity of Ge-76 is 6–15% higher than the heat capacity of germanium of the natural isotopic composition .Mechanism of Action
Safety and Hazards
Future Directions
properties
CAS RN |
14687-41-3 |
|---|---|
Product Name |
Germanium76 |
Molecular Formula |
2NbO3.Zn |
Molecular Weight |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
